Cas no 1785305-56-7 (1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone)

• Product Name: 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone
• CAS No: 1785305-56-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4815687
• Update Time: 2025-10-22

1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone
• 1-{[1,2]oxazolo[5,4-b]pyridin-3-yl}ethan-1-one

• Inchi： 1S/C8H6N2O2/c1-5(11)7-6-3-2-4-9-8(6)12-10-7/h2-4H,1H3
• InChI Key： REHPNCRXIIDBKT-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C(C(C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone

Comprehensive Analysis of 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone (CAS No. 1785305-56-7): Properties, Applications, and Research Insights

The compound 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone (CAS No. 1785305-56-7) is a heterocyclic organic molecule featuring an isoxazole ring fused with a pyridine moiety. This unique structure has garnered significant attention in pharmaceutical and material science research due to its potential as a bioactive scaffold. Recent studies highlight its relevance in drug discovery, particularly for targeting kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic candidates in precision medicine.

In the context of AI-driven drug design, researchers are increasingly exploring 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone as a computational chemistry benchmark. Its molecular docking properties and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles are frequently analyzed using machine learning algorithms. This aligns with trending searches like "AI in medicinal chemistry" and "heterocyclic compounds in drug development", reflecting the intersection of technology and chemical innovation.

The synthetic pathways for CAS 1785305-56-7 often involve multicomponent reactions or catalyzed cyclization, methods widely discussed in green chemistry forums. Sustainability-focused researchers prioritize atom-economy and solvent-free synthesis, addressing queries such as "eco-friendly heterocycle synthesis". The compound’s crystallography data and H-bonding patterns further contribute to its utility in crystal engineering, a hotspot in materials science.

From an industrial perspective, 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone is investigated for electronic materials, given its π-conjugated system. Searches like "organic semiconductors" and "small-molecule optoelectronics" underscore its potential in flexible displays and OLED technologies. Its thermal stability and photophysical properties are key parameters for such applications.

Analytical characterization of CAS 1785305-56-7 typically employs NMR spectroscopy, HPLC-MS, and X-ray diffraction. These techniques resonate with popular queries such as "structure elucidation of fused heterocycles". The compound’s logP value and solubility data are critical for formulation scientists, addressing challenges in drug delivery systems.

In summary, 1-(Isoxazolo[5,4-b]pyridin-3-yl)ethanone exemplifies the convergence of medicinal chemistry, computational modeling, and advanced materials. Its versatility meets the demands of both academic research and industrial innovation, positioning it as a compound of enduring scientific interest.